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Compound of Interest

Compound Name: Hoe 892

Cat. No.: B1673330

For laboratory personnel, including researchers, scientists, and drug development
professionals, a comprehensive understanding of safety protocols for handling chemical
substances is paramount. This document provides essential, immediate safety and logistical
information for the handling of Silicone Oil 691-892, including detailed personal protective
equipment (PPE) requirements, operational procedures, and disposal plans.

Hazard Identification and Classification

Silicone Oil 691-892 is classified as a hazardous substance. It is an extremely flammable
aerosol that can cause skin irritation and may cause drowsiness or dizziness.[1][2] The product
is also toxic to aquatic life with long-lasting effects.[1][2]

Hazard Summary Table
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Hazard Class

Category

Hazard Statement

Flammable Aerosol

H222: Extremely flammable

aerosol.[1]

Gases Under Pressure

Compressed gas

H280: Contains gas under

pressure; may explode if

heated.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Specific target organ toxicity — 3 H336: May cause drowsiness
single exposure or dizziness.
Hazardous to the aquatic 5 H411: Toxic to aquatic life with

environment, long-term hazard

long lasting effects.

AUHO044: Risk of explosion if

heated under confinement.

AUHO066: Repeated exposure
may cause skin dryness and

cracking.

Personal Protective Equipment (PPE)

To ensure personal safety while handling Silicone Oil 691-892, the following personal protective

equipment is mandatory.

PPE Requirements Table

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://docs.rs-online.com/795d/0900766b8001e2bc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Body Part

PPE Recommendation

Rationale

Respiratory

Use a chemical cartridge
respirator if air contamination

is above the accepted level.

To prevent inhalation of vapors
which can cause respiratory
irritation, headache, fatigue,

and dizziness.

To prevent skin contact which

Hands Wear protective gloves. can cause irritation, cracking,
and eczema.

Wear approved chemical

E safety goggles where eye To protect against eye irritation

yes . . .

exposure is reasonably and potential chemical burns.
probable.

Body Wear protective clothing. To avoid contact with skin.

Operational and Disposal Plans

Adherence to proper operational and disposal protocols is critical to maintaining a safe

laboratory environment.

Handling and Storage Procedures

Workflow for Safe Handling and Storage
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4 . N\ N\
Handling Procedures Storage Procedures
(Ensure adequate general and local exhaust ventilation) Go not expose aerosol cans to direct sunlight or temperatures above 50°C)
Y Y
(Keep away from heat, sparks, open flames, and hot surfaces. No smoking) Geep away from strong oxidizing agents, strong alkalis, and strong mineral acids)
Y \
(Avoid spilling and contact with skin and eyes.) ©
AN J
Y
(Avoid breathing vapours/spray)
Y
(Wear appropriate PPE (gloves, goggles, protective clothing))
Y

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Silicone Oil 691-892.

First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.
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First Aid Procedures Table

Exposure Route

First Aid Protocol

Move the exposed person to fresh air at once. If

breathing is difficult, trained personnel may

Inhalation o
administer oxygen. Keep the person warm and
at rest. Get prompt medical attention.
DO NOT INDUCE VOMITING! Rinse mouth
) thoroughly with water and give large amounts of
Ingestion

milk or water if the person is conscious. Get

medical attention if any discomfort continues.

Skin Contact

Wash the skin immediately with soap and water.
Get medical attention if any discomfort

continues.

Eye Contact

Remove any contact lenses. Promptly wash
eyes with plenty of water while lifting the eyelids.
Continue to rinse for at least 15 minutes. Get

medical attention if any discomfort continues.

Spill and Disposal Procedures

Logical Flow for Spill and Disposal Management
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Spill Response Disposal Protocol
Begin Disposal
\/
Ezvacuate area if leakage cannot be stopped) Gmpty containers must not be burned due to explosion hazard)
\ \J
(Extinguish all ignition sources. Avoid sparks, flames, heat, and smoking) Gispose of waste and residues in accordance with local authority requirements)
Y \/
Ventilate the area. Disposal Complete
- J
\
(Wear necessary protective equipment)
Y
E_et it evaporate. For larger spills, use liquid-absorbent materiaD
N : J

Click to download full resolution via product page
Caption: Logical flow for spill response and disposal of Silicone Oil 691-892.

Disposal: Empty containers pose an explosion hazard and must not be incinerated. All waste
and residues should be disposed of in accordance with local authority requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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